Cas no 1278662-40-0 (2-(Oxan-4-yl)cyclopropane-1-carboxylic acid)

2-(Oxan-4-yl)cyclopropane-1-carboxylic acid is a cyclopropane derivative featuring a tetrahydropyran (oxane) substituent, offering a unique structural motif for synthetic and medicinal chemistry applications. Its rigid cyclopropane ring and heterocyclic oxan-4-yl group enhance stereochemical control and molecular diversity, making it valuable in the design of bioactive compounds or chiral intermediates. The carboxylic acid functionality provides a versatile handle for further derivatization, such as amidation or esterification. This compound is particularly useful in pharmaceutical research, where its scaffold can contribute to improved metabolic stability and binding affinity. High purity and well-defined stereochemistry ensure reproducibility in advanced synthetic workflows.
2-(Oxan-4-yl)cyclopropane-1-carboxylic acid structure
1278662-40-0 structure
Product Name:2-(Oxan-4-yl)cyclopropane-1-carboxylic acid
CAS No:1278662-40-0
MF:C9H14O3
MW:170.205663204193
MDL:MFCD16746182
CID:4566392
PubChem ID:53275708
Update Time:2025-06-07

2-(Oxan-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(oxan-4-yl)cyclopropane-1-carboxylic acid
    • SBB084358
    • 2-(tetrahydro-2H-pyran-4-yl)cyclopropanecarboxylic acid
    • 2-(2H-3,4,5,6-tetrahydropyran-4-yl)cyclopropanecarboxylic acid
    • 2-(oxan-4-yl)cyclopropane-1-carboxylicacid
    • (1S,2R)-2-(Tetrahydro-2H-pyran-4-yl)cyclopropanecarboxylic Acid
    • EN300-343892
    • SY392669
    • AKOS005217311
    • G63943
    • 1278662-40-0
    • Cyclopropanecarboxylic acid, 2-(tetrahydro-2H-pyran-4-yl)-
    • 2165831-40-1
    • rel-(1R,2S)-2-(Tetrahydro-2H-pyran-4-yl)cyclopropanecarboxylic acid
    • SCHEMBL20519606
    • DTXSID501191710
    • 2-(Oxan-4-yl)cyclopropane-1-carboxylic acid
    • MDL: MFCD16746182
    • Inchi: 1S/C9H14O3/c10-9(11)8-5-7(8)6-1-3-12-4-2-6/h6-8H,1-5H2,(H,10,11)
    • InChI Key: HHKACNPIXDCNTQ-UHFFFAOYSA-N
    • SMILES: O1CCC(CC1)C1CC1C(=O)O

Computed Properties

  • Exact Mass: 170.094294304g/mol
  • Monoisotopic Mass: 170.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 46.5

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